molecular formula C21H20ClN5O2S B2699643 N-(5-chloro-2-methylphenyl)-2-{14-oxo-9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,16-tetraen-15-yl}acetamide CAS No. 1206991-87-8

N-(5-chloro-2-methylphenyl)-2-{14-oxo-9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,16-tetraen-15-yl}acetamide

Cat. No. B2699643
CAS RN: 1206991-87-8
M. Wt: 441.93
InChI Key: JSTCZGCRXBNBJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-chloro-2-methylphenyl)-2-{14-oxo-9-thia-11,13,15,16-tetraazatetracyclo[8.7.0.0^{2,8}.0^{13,17}]heptadeca-1(10),2(8),11,16-tetraen-15-yl}acetamide is a useful research compound. Its molecular formula is C21H20ClN5O2S and its molecular weight is 441.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound has been synthesized and characterized to understand its molecular structure and properties. Odame, Hosten, and Tshentu (2018) discussed the synthesis and characterization of a related triazatetracyclic acetamide, highlighting the use of spectroscopy, microanalysis, and single-crystal X-ray diffractometry for structural elucidation. Computational studies using density functional theory further provided insights into the bond angles, lengths, and reactivity of such compounds (Odame, Hosten, & Tshentu, 2018).

Biological Evaluation and Anticancer Activity

Research into the biological activities of similar compounds has shown promise in anticancer applications. Evren et al. (2019) synthesized and evaluated the anticancer activity of 5-methyl-4-phenyl thiazole derivatives, finding significant selective cytotoxicity against human lung adenocarcinoma cells. This suggests the potential for compounds with similar structures to exhibit anticancer properties (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial and Antibacterial Activities

The antimicrobial and antibacterial potential of related compounds has also been explored. Salama (2020) reported on the synthesis of new oxadiazole derivatives with anti-Salmonella typhi activity, providing a foundation for the development of antimicrobial agents (Salama, 2020). Additionally, the synthesis of heterocyclic compounds from thioureido-acetamides highlights their versatility in producing pharmacologically active molecules with potential for treating various diseases (Schmeyers & Kaupp, 2002).

Anticonvulsant Properties

Compounds incorporating a sulfonamide moiety, similar in structure to the specified compound, have been synthesized and evaluated for their anticonvulsant activities. Farag et al. (2012) demonstrated that certain derivatives showed protection against picrotoxin-induced convulsion, indicating the therapeutic potential of such compounds in neurological disorders (Farag, Abd-Alrahman, Ahmed, Ammar, Ammar, & Abbas, 2012).

properties

IUPAC Name

N-(5-chloro-2-methylphenyl)-2-(14-oxo-9-thia-11,13,15,16-tetrazatetracyclo[8.7.0.02,8.013,17]heptadeca-1(10),2(8),11,16-tetraen-15-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20ClN5O2S/c1-12-7-8-13(22)9-15(12)24-17(28)10-27-21(29)26-11-23-20-18(19(26)25-27)14-5-3-2-4-6-16(14)30-20/h7-9,11H,2-6,10H2,1H3,(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSTCZGCRXBNBJJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)Cl)NC(=O)CN2C(=O)N3C=NC4=C(C3=N2)C5=C(S4)CCCCC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20ClN5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.